Cas no 1261450-47-8 (5-(Aminomethyl)-2-methylbenzonitrile)

• Product Name: 5-(Aminomethyl)-2-methylbenzonitrile
• CAS No: 1261450-47-8
• MF: C₉H₁₀N₂
• MW: 146.189101696014
• CID: 4583594
• Update Time: 2025-06-20

5-(Aminomethyl)-2-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(aminomethyl)-2-methylbenzonitrile
• 3-Cyano-4-methylbenzylamine
• 5-(Aminomethyl)-2-methylbenzonitrile

• Inchi： 1S/C9H10N2/c1-7-2-3-8(5-10)4-9(7)6-11/h2-4H,5,10H2,1H3
• InChI Key： IBHTYPGPNKZSNB-UHFFFAOYSA-N
• SMILES： NCC1C=CC(C)=C(C#N)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 168
• XLogP3: 0.9
• Topological Polar Surface Area: 49.8

Additional information on 5-(Aminomethyl)-2-methylbenzonitrile

Introduction to 5-(Aminomethyl)-2-methylbenzonitrile (CAS No. 1261450-47-8)

5-(Aminomethyl)-2-methylbenzonitrile, with the chemical formula C₈H₈N₂ and CAS number 1261450-47-8, is a versatile intermediate in organic synthesis and pharmaceutical research. This compound has garnered significant attention in the scientific community due to its unique structural properties and potential applications in drug development. The presence of both an amino group and a nitrile group makes it a valuable building block for constructing more complex molecules, particularly in the field of medicinal chemistry.

The aminomethyl substituent at the 5-position of the benzene ring introduces a nucleophilic site, enabling further functionalization through reactions such as condensation, alkylation, or acylation. This reactivity is particularly useful in the synthesis of biologically active compounds. Meanwhile, the methylbenzonitrile core provides a stable aromatic scaffold that can be modified at various positions to tailor the pharmacological properties of the final product.

Recent advancements in pharmaceutical research have highlighted the importance of 5-(Aminomethyl)-2-methylbenzonitrile in the development of novel therapeutic agents. For instance, studies have demonstrated its utility in generating derivatives with potential antimicrobial and anti-inflammatory activities. The nitrile group can be hydrolyzed to form a carboxylic acid, which is a common pharmacophore in many drugs targeting inflammatory diseases. Additionally, the amino group can be coupled with other heterocycles or aldehydes to create more complex structures with enhanced binding affinity to biological targets.

In drug discovery pipelines, 5-(Aminomethyl)-2-methylbenzonitrile serves as a key intermediate in the synthesis of small molecule inhibitors. Researchers have leveraged its reactivity to develop compounds that modulate enzyme activity, particularly those involved in metabolic pathways associated with neurological disorders. The compound's ability to undergo selective functionalization allows for the creation of libraries of derivatives that can be screened for biological activity using high-throughput screening (HTS) techniques.

The structural features of 5-(Aminomethyl)-2-methylbenzonitrile also make it a valuable precursor in materials science. For example, its aromatic system can be incorporated into polymers or coatings to enhance thermal stability or mechanical strength. The nitrile group, being highly polar, contributes to favorable interactions with other functional groups, making it useful in designing materials with specific surface properties.

From a synthetic chemistry perspective, 5-(Aminomethyl)-2-methylbenzonitrile exemplifies the importance of multifunctional intermediates in streamlining drug development processes. Its straightforward synthesis from readily available starting materials and its compatibility with various reaction conditions make it an attractive choice for medicinal chemists seeking efficient routes to complex molecules. The compound's versatility has been further underscored by recent reports detailing its use in constructing peptidomimetics and other bioactive scaffolds.

The growing interest in 5-(Aminomethyl)-2-methylbenzonitrile is also reflected in the increasing number of patents and publications focusing on its applications. Companies specializing in fine chemicals have recognized its commercial potential and are investing in optimizing its production methods to meet the demand from pharmaceutical firms. This trend underscores the compound's significance as a building block for next-generation therapeutics.

In conclusion, 5-(Aminomethyl)-2-methylbenzonitrile (CAS No. 1261450-47-8) is a highly valuable intermediate with broad applications across organic synthesis and pharmaceutical research. Its unique structural features enable diverse functionalization strategies, making it indispensable for drug discovery efforts targeting various diseases. As scientific understanding advances, it is likely that new applications for this compound will continue to emerge, further solidifying its role as a cornerstone of modern medicinal chemistry.